Cas no 79440-33-8 (4-(bromomethyl)-2-methoxyphenol)

4-(Bromomethyl)-2-methoxyphenol is a brominated aromatic compound featuring a methoxy and a hydroxymethyl substituent on a phenol ring. Its reactive bromomethyl group makes it a valuable intermediate in organic synthesis, particularly for introducing the 2-methoxy-4-hydroxymethylphenyl moiety into more complex molecules. This compound is useful in pharmaceutical and agrochemical research, where it serves as a building block for the development of active ingredients. The presence of both bromine and hydroxyl functionalities allows for further derivatization, enabling selective modifications. It is typically handled under controlled conditions due to its reactivity. Suitable for use in cross-coupling reactions and nucleophilic substitutions, it offers versatility in synthetic applications.

4-(bromomethyl)-2-methoxyphenol structure

79440-33-8 structure

Product Name:4-(bromomethyl)-2-methoxyphenol

CAS No:79440-33-8

MF:C₈H₉BrO₂

MW:217.059861898422

MDL:MFCD18397185

CID:4189645

PubChem ID:15323515

Update Time:2025-10-19

4-(bromomethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-(bromomethyl)-2-methoxy-
- 4-(bromomethyl)-2-methoxyphenol
- SCHEMBL5443737
- 79440-33-8
- EN300-2002746
- MDL： MFCD18397185
- Inchi： 1S/C8H9BrO2/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,10H,5H2,1H3
- InChI Key： PBIDXIAVOOAGOV-UHFFFAOYSA-N
- SMILES： C1(O)=CC=C(CBr)C=C1OC

Computed Properties

Exact Mass: 215.97859Da
Monoisotopic Mass: 215.97859Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 29.5Å²

4-(bromomethyl)-2-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014003239-250mg	4-Hydroxy-3-methoxybenzyl bromide	79440-33-8	97%	250mg	$494.40	2023-09-01
Alichem	A014003239-500mg	4-Hydroxy-3-methoxybenzyl bromide	79440-33-8	97%	500mg	$847.60	2023-09-01
Alichem	A014003239-1g	4-Hydroxy-3-methoxybenzyl bromide	79440-33-8	97%	1g	$1564.50	2023-09-01
Enamine	EN300-2002746-0.05g	4-(bromomethyl)-2-methoxyphenol	79440-33-8		0.05g	$504.0	2023-09-16
Enamine	EN300-2002746-0.1g	4-(bromomethyl)-2-methoxyphenol	79440-33-8		0.1g	$528.0	2023-09-16
Enamine	EN300-2002746-0.25g	4-(bromomethyl)-2-methoxyphenol	79440-33-8		0.25g	$551.0	2023-09-16
Enamine	EN300-2002746-0.5g	4-(bromomethyl)-2-methoxyphenol	79440-33-8		0.5g	$575.0	2023-09-16
Enamine	EN300-2002746-1.0g	4-(bromomethyl)-2-methoxyphenol	79440-33-8		1g	$857.0	2023-06-02
Enamine	EN300-2002746-2.5g	4-(bromomethyl)-2-methoxyphenol	79440-33-8		2.5g	$1174.0	2023-09-16
Enamine	EN300-2002746-5.0g	4-(bromomethyl)-2-methoxyphenol	79440-33-8		5g	$2485.0	2023-06-02

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Additional information on 4-(bromomethyl)-2-methoxyphenol

Phenol, 4-(bromomethyl)-2-methoxy- (CAS No. 79440-33-8)

Phenol, 4-(bromomethyl)-2-methoxy-, also known by its CAS number 79440-33-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of phenol, featuring a bromomethyl group at the para position and a methoxy group at the ortho position. Its structure contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular formula is C8H9BrO2, and its molecular weight is approximately 215.06 g/mol. The presence of the bromomethyl group introduces reactivity that can be exploited in substitution reactions, while the methoxy group provides electron-donating effects, influencing the compound's overall reactivity and stability. Recent studies have highlighted its potential as a building block in the development of advanced materials, such as polymers and pharmaceutical agents.

One of the most notable applications of Phenol, 4-(bromomethyl)-2-methoxy- is in organic synthesis. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been leveraged in the synthesis of biologically active compounds, including antibiotics and antiviral agents. For instance, researchers have reported its use in the construction of heterocyclic frameworks, which are crucial components of many drug molecules.

In addition to its role in drug discovery, this compound has found applications in material science. The methoxy group's electron-donating nature enhances the compound's ability to form stable coordination complexes with metal ions. This characteristic has been explored in the development of novel catalysts for industrial processes, such as polymerization reactions and hydrogenation.

Recent advancements in green chemistry have also brought attention to Phenol, 4-(bromomethyl)-2-methoxy-. Scientists are investigating its potential as a sustainable alternative to traditional reagents in organic synthesis. By utilizing renewable feedstocks and minimizing waste generation, this compound aligns with the principles of environmentally friendly chemical practices.

The synthesis of Phenol, 4-(bromomethyl)-2-methoxy- typically involves multi-step processes that combine nucleophilic aromatic substitution and alkylation reactions. Researchers have optimized these methods to improve yield and reduce reaction times. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity levels.

In terms of safety and handling, it is important to note that Phenol, 4-(bromomethyl)-2-methoxy- should be treated with care due to its reactive nature. Proper ventilation and personal protective equipment are recommended when working with this compound to ensure compliance with occupational health standards.

In conclusion, Phenol, 4-(bromomethyl)-2-methoxy-, with its unique structural features and versatile reactivity, continues to play a pivotal role in modern chemistry. Its applications span across pharmaceuticals, materials science, and green chemistry, making it an essential compound for researchers and industry professionals alike.